Cas no 2097977-03-0 (4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine)

• Product name: 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine
• CAS No: 2097977-03-0
• MF: C₁₁H₆ClFN₂S
• MW: 252.695143222809
• CID: 5724012
• PubChem ID: 121199591

4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1907-1595
• 4-chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine
• 4-chloro-6-fluoro-2-methyl-[1]benzothiolo[3,2-d]pyrimidine
• AKOS026707088
• 2097977-03-0
• 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine

• Inchi： 1S/C11H6ClFN2S/c1-5-14-8-6-3-2-4-7(13)9(6)16-10(8)11(12)15-5/h2-4H,1H3
• InChI Key： ZXXSXOBUUCUVSX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC=C(C=3S2)F)N=C(C)N=1

Computed Properties

• Exact Mass: 251.9924252g/mol
• Monoisotopic Mass: 251.9924252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 4.1

Additional information on 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine

Introduction to 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine (CAS No. 2097977-03-0)

4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine (CAS No. 2097977-03-0) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine is characterized by a fused ring system consisting of a benzene ring and a thienopyrimidine moiety. The presence of the chlorine and fluorine substituents at specific positions on the benzene ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by targeting key enzymes involved in viral replication.

In addition to its antiviral properties, 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest in cancer cells.

The pharmacokinetic properties of 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity for target cells further enhance its attractiveness as a drug candidate.

To further explore the therapeutic potential of 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess the compound's effectiveness in treating specific diseases.

In conclusion, 4-Chloro-6-fluoro-2-methylbenzo[4,5]thieno[3,2-d]pyrimidine (CAS No. 2097977-03-0) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential to address unmet medical needs in various fields of medicine.